Cas no 163445-43-0 (Methanone, (2-mercapto-5-methoxyphenyl)phenyl-)

• Product Name: Methanone, (2-mercapto-5-methoxyphenyl)phenyl-
• CAS No: 163445-43-0
• MF: C₁₄H₁₂O₂S
• MW: 244.308882713318
• CID: 1346931
• PubChem ID: 15531647
• Update Time: 2025-04-20

Methanone, (2-mercapto-5-methoxyphenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-mercapto-5-methoxyphenyl)phenyl-
• (5-methoxy-2-sulfanylphenyl)-phenylmethanone
• 163445-43-0
• SCHEMBL6203813
• DTXSID40573743
• (5-Methoxy-2-sulfanylphenyl)(phenyl)methanone
• (5-methoxy-2-sulfanylphenyl)phenylmethanone

• Inchi： 1S/C14H12O2S/c1-16-11-7-8-13(17)12(9-11)14(15)10-5-3-2-4-6-10/h2-9,17H,1H3
• InChI Key： GUJIEECSCPXZRG-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C=C1C(C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 244.05586
• Monoisotopic Mass: 244.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 26.3